Cas no 581812-66-0 (5-isocyanatoisoquinoline)
5-isocyanatoisoquinoline structure
Product Name:5-isocyanatoisoquinoline
CAS No:581812-66-0
MF:C10H6N2O
MW:170.16744184494
CID:948141
PubChem ID:11586357
Update Time:2025-04-19
5-isocyanatoisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 5-isocyanato-Isoquinoline
- Isoquinoline, 5-isocyanato- (9CI)
- 5-isocyanatoisoquinoline
- EN300-144838
- AKOS012410933
- JTBAQPOKEMZAEQ-UHFFFAOYSA-N
- SCHEMBL1855079
- 581812-66-0
- DB-087455
-
- Inchi: 1S/C10H6N2O/c13-7-12-10-3-1-2-8-6-11-5-4-9(8)10/h1-6H
- InChI Key: JTBAQPOKEMZAEQ-UHFFFAOYSA-N
- SMILES: O=C=NC1=CC=CC2C=NC=CC=21
Computed Properties
- Exact Mass: 170.048012819g/mol
- Monoisotopic Mass: 170.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 42.3Ų
5-isocyanatoisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-144838-0.05g |
5-isocyanatoisoquinoline |
581812-66-0 | 0.05g |
$251.0 | 2023-02-15 | ||
| Enamine | EN300-144838-0.1g |
5-isocyanatoisoquinoline |
581812-66-0 | 0.1g |
$263.0 | 2023-02-15 | ||
| Enamine | EN300-144838-0.25g |
5-isocyanatoisoquinoline |
581812-66-0 | 0.25g |
$275.0 | 2023-02-15 | ||
| Enamine | EN300-144838-0.5g |
5-isocyanatoisoquinoline |
581812-66-0 | 0.5g |
$287.0 | 2023-02-15 | ||
| Enamine | EN300-144838-1.0g |
5-isocyanatoisoquinoline |
581812-66-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-144838-2.5g |
5-isocyanatoisoquinoline |
581812-66-0 | 2.5g |
$586.0 | 2023-02-15 | ||
| Enamine | EN300-144838-5.0g |
5-isocyanatoisoquinoline |
581812-66-0 | 5.0g |
$866.0 | 2023-02-15 | ||
| Enamine | EN300-144838-10.0g |
5-isocyanatoisoquinoline |
581812-66-0 | 10.0g |
$1286.0 | 2023-02-15 | ||
| Enamine | EN300-144838-50mg |
5-isocyanatoisoquinoline |
581812-66-0 | 50mg |
$587.0 | 2023-09-29 | ||
| Enamine | EN300-144838-100mg |
5-isocyanatoisoquinoline |
581812-66-0 | 100mg |
$615.0 | 2023-09-29 |
5-isocyanatoisoquinoline Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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